Cas no 1436374-49-0 (methyl 2-[3-(3-chlorophenyl)-N-(cyanomethyl)but-2-enamido]acetate)

• Product Name: methyl 2-[3-(3-chlorophenyl)-N-(cyanomethyl)but-2-enamido]acetate
• CAS No: 1436374-49-0
• MF: C₁₅H₁₅ClN₂O₃
• MW: 306.744202852249
• CID: 6288762
• PubChem ID: 97982317
• Update Time: 2025-05-20

methyl 2-[3-(3-chlorophenyl)-N-(cyanomethyl)but-2-enamido]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-26679869
• methyl 2-[3-(3-chlorophenyl)-N-(cyanomethyl)but-2-enamido]acetate
• Methyl 2-[[(E)-3-(3-chlorophenyl)but-2-enoyl]-(cyanomethyl)amino]acetate
• 1436374-49-0
• Z1348287411

• Inchi： 1S/C15H15ClN2O3/c1-11(12-4-3-5-13(16)9-12)8-14(19)18(7-6-17)10-15(20)21-2/h3-5,8-9H,7,10H2,1-2H3/b11-8+
• InChI Key： LPXODVKQOYWXHZ-DHZHZOJOSA-N
• SMILES： ClC1=CC=CC(=C1)/C(/C)=C/C(N(CC#N)CC(=O)OC)=O

Computed Properties

• Exact Mass: 306.0771200g/mol
• Monoisotopic Mass: 306.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.4Ų

Additional information on methyl 2-[3-(3-chlorophenyl)-N-(cyanomethyl)but-2-enamido]acetate

Methyl 2-[3-(3-chlorophenyl)-N-(cyanomethyl)but-2-enamido]acetate: A Comprehensive Overview

Methyl 2-[3-(3-chlorophenyl)-N-(cyanomethyl)but-2-enamido]acetate, identified by the CAS registry number 1436374-49-0, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound, with its unique structural features, has garnered attention due to its potential applications in various scientific domains. The molecule's structure, comprising a methyl group attached to an acetate moiety, along with a substituted but-2-enamido group, makes it a versatile compound for further exploration.

The synthesis of methyl 2-[3-(3-chlorophenyl)-N-(cyanomethyl)but-2-enamido]acetate involves a series of well-defined chemical reactions, including nucleophilic substitutions and condensations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, ensuring high purity and reproducibility. Its physical properties, such as melting point and solubility, have been extensively characterized, providing essential data for its use in various experimental setups.

One of the most promising aspects of this compound lies in its potential as a precursor for more complex molecules. Researchers have explored its role in the development of bioactive compounds, particularly in the context of enzyme inhibition and drug delivery systems. The presence of the chlorophenyl group introduces unique electronic properties, which can be exploited to enhance the compound's interactions with biological targets.

Recent studies have highlighted the importance of methyl 2-[3-(3-chlorophenyl)-N-(cyanomethyl)but-2-enamido]acetate in medicinal chemistry. Its ability to act as a building block for more intricate structures has been demonstrated in several research papers. For instance, scientists have utilized this compound to synthesize novel analogs with improved pharmacokinetic profiles, paving the way for potential therapeutic applications.

In addition to its role in drug discovery, this compound has found utility in materials science. Its structural versatility allows for the creation of hybrid materials with tailored properties, such as enhanced mechanical strength or improved thermal stability. Researchers are actively investigating its potential as a component in advanced polymer systems and nanocomposites.

The CAS number 1436374-49-0 serves as a unique identifier for this compound within the chemical community. This ensures that researchers worldwide can reference and collaborate on studies involving this molecule without ambiguity. The compound's inclusion in major chemical databases further underscores its importance and facilitates access to critical information for scientists engaged in related fields.

In conclusion, methyl 2-[3-(3-chlorophenyl)-N-(cyanomethyl)but-2-enamido]acetate represents a valuable asset in modern chemistry. Its diverse applications, from drug discovery to materials science, coupled with its well-documented properties, make it a subject of ongoing research interest. As scientific advancements continue to unfold, this compound is expected to play an increasingly pivotal role in driving innovation across multiple disciplines.